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temperature control Boc-Asn-OBzl synthesis
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Compound Focus: Boc-asn-obzl

CAS No.: 13512-57-7

Cat. No.: S688887

Basic Chemical Information

The table below summarizes the key identifiers and physical properties of Boc-Asn-OBzl that are relevant

for synthesis planning and handling [1] [2] [3].

Property Value | Description

CAS Number 13512-57-7

Molecular Formula C16H22N20s5

Molecular Weight 322.36 g/mol

Melting Point 124-126 °C

Appearance White to off-white solid
Density 1.188 g/cm?3

Boiling Point 538.6+£50.0 °C (Predicted)
Flash Point 279.5°C
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Synthesis Procedure and Temperature Guidance

A literature synthesis procedure provides some specific temperature points [2] [3]. The following workflow

outlines the key steps and highlights the stages where temperature control is critical:
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Key Temperature Control Points:

¢ Reaction Temperature: The coupling step with benzyl bromide is performed at room temperature
and stirred overnight [2] [3].

e Work-up Temperature: During solvent removal using a rotary evaporator, it is recommended to keep
the water bath temperature below 30°C to prevent decomposition or issues with subsequent
crystallization [4].

Potential Side Reaction and Troubleshooting

A known side reaction to be aware of during the synthesis or handling of asparagine-containing peptides is

dehydration [5].

e Dehydration of Asn Side Chain: Under certain activation conditions, the side chain amide of
asparagine can dehydrate to form a nitrile. This results in the formation of an impurity identified as
Boc-B-cyano-L-alanine-L-Pro-OBzl in a related dipeptide synthesis [5].

¢ Mitigation Strategy: While the searched literature does not specify the exact conditions that provoke
this side reaction, it is often associated with the use of potent coupling reagents and elevated
temperatures. If this issue is suspected, gentler coupling methods and strict control of reaction
temperature should be investigated.

Procurement Information

Boc-Asn-OBzl is available from various chemical suppliers for researchers who wish to purchase it directly.

The table below lists some examples (prices are for reference and may have changed) [2] [3].

. Product Package . .
Manufacturer |/ Supplier . Reference Price  Purity
Number Size
TRC B630145 250mg $55 Not

Specified
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. Product Package . .
Manufacturer | Supplier . Reference Price  Purity
Number Size
TRC B630145 500mg $90 Not
Specified
Biosynth Carbosynth FB166063 29 $80 Not
Specified
Biosynth Carbosynth FB166063 59 $150 Not
Specified
Activate Scientific AS47471 19 $82 97%
Sichuan HongRi Pharma- N/A 1kg Price on 98%
Tech Request

Experimental Desigh Considerations

¢ Side Chain Protection: In Boc chemistry, the side chain of asparagine is sometimes protected with a
xanthyl (Xan) group to prevent dehydration side reactions during activation and coupling, especially
in long peptide sequences [6]. Using Boc-Asn(Xan)-OH as a starting material could be a valuable
alternative if you encounter issues with the unprotected derivative [7] [8].

¢ General Boc-Protection Procedure: For context, the general synthesis of Boc-protected amino
acids from the parent amino acid and di-tert-butyl dicarbonate is typically performed in a water/tert-
butyl alcohol mixture, with the reaction proceeding at room temperature and sometimes generating
mild heat (30-35°C) during the exothermic process [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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